![molecular formula C26H22N2O2 B1226192 N-[3-(1-naphthalenylamino)-3-oxo-1-phenylpropyl]benzamide](/img/structure/B1226192.png)
N-[3-(1-naphthalenylamino)-3-oxo-1-phenylpropyl]benzamide
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Overview
Description
N-[3-(1-naphthalenylamino)-3-oxo-1-phenylpropyl]benzamide is a member of benzamides.
Scientific Research Applications
Crystallography and Molecular Rearrangements :
- A study by Lindeman, Ponomarev, & Rusanov (1995) explored the crystal structures of related compounds, focusing on intramolecular steric repulsion and non-planar orientations in molecules.
- In the context of synthetic organic chemistry, Martínez et al. (2005) demonstrated the synthesis of 3-phenyl-1,2-naphthoquinones from similar benzamide derivatives, showcasing the versatility in synthetic routes.
Synthesis and Chemical Properties :
- Abdelrazek et al. (2012) conducted synthetic studies with 3-Oxo-N-[4-(3-oxo-3-phenylpropionylamino)-phenyl]-3-phenylpropionamide, a compound closely related to the queried chemical, for the development of heterocyclic amine and carboxamide derivatives.
Colorimetric Sensing Applications :
- The work by Younes et al. (2020) on N-(cyano(naphthalen-1-yl)methyl)benzamide derivatives revealed their utility in colorimetric sensing of fluoride anions, indicating potential applications in chemical detection.
Anticancer and Biological Evaluation :
- The synthesis and anticancer evaluation of phenylaminosulfanyl-1,4‐naphthoquinone derivatives, related to the queried chemical, were explored by Ravichandiran et al. (2019). They evaluated cytotoxic activity against various cancer cell lines, demonstrating significant potential for cancer treatment.
Antibacterial Applications :
- In a study on synthetic N-Alkyl/aralkyl-4-methyl-N-(naphthalen-1-yl)benzenesulfonamides, Abbasi et al. (2015) found these compounds to be potent antibacterial agents, highlighting their potential in antimicrobial research.
Polymeric Material Development :
- Fleischmann et al. (2012) synthesized polymerizable phenolphthalein derivatives with pH-sensitive properties, illustrating the use of similar benzamide derivatives in developing smart materials.
Properties
Molecular Formula |
C26H22N2O2 |
---|---|
Molecular Weight |
394.5 g/mol |
IUPAC Name |
N-[3-(naphthalen-1-ylamino)-3-oxo-1-phenylpropyl]benzamide |
InChI |
InChI=1S/C26H22N2O2/c29-25(27-23-17-9-15-19-10-7-8-16-22(19)23)18-24(20-11-3-1-4-12-20)28-26(30)21-13-5-2-6-14-21/h1-17,24H,18H2,(H,27,29)(H,28,30) |
InChI Key |
YVURXVPYSKPAOK-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)C(CC(=O)NC2=CC=CC3=CC=CC=C32)NC(=O)C4=CC=CC=C4 |
Canonical SMILES |
C1=CC=C(C=C1)C(CC(=O)NC2=CC=CC3=CC=CC=C32)NC(=O)C4=CC=CC=C4 |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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